2-(3-methoxyphenoxy)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(3-methoxyphenoxy)-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C20H26N2O3S/c1-24-17-4-2-5-18(14-17)25-15-20(23)21-9-12-22-10-7-16(8-11-22)19-6-3-13-26-19/h2-6,13-14,16H,7-12,15H2,1H3,(H,21,23)
• InChI Key: UQWUPTIQTBGRNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NCCN2CCC(CC2)C3=CC=CS3
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol

Description

2-(3-methoxyphenoxy)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is also known as "Compound A" and has been shown to have promising results in various studies.

Scientific Research Applications

Synthesis and Enzyme Inhibitory Activities

Research has delved into the synthesis of related compounds through conventional and microwave-assisted methods, aiming to explore their inhibitory activities against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). These compounds have demonstrated significant enzyme inhibition, indicating their potential for further pharmacological studies and applications in understanding enzyme-related diseases and developing inhibitors as therapeutic agents (Virk et al., 2018).

Gastric Acid Antisecretory Activity

Another area of interest is the synthesis of compounds for their gastric acid antisecretory activity, which has implications for treating conditions like ulcers and gastroesophageal reflux disease. By synthesizing and testing various amide derivatives, researchers have identified compounds with potent antisecretory activity, contributing valuable insights into the development of new antiulcer medications (Ueda et al., 1991).

Antimicrobial Activities

The development of new antimicrobial agents is crucial in the fight against resistant bacterial and fungal strains. Studies on acetamide derivatives, including structures similar to the compound , have revealed antimicrobial properties, offering a promising avenue for the creation of new antimicrobial medications to address current challenges in infectious disease treatment (Wardkhan et al., 2008).

Anticancer, Anti-Inflammatory, and Analgesic Activities

Research into acetamide derivatives has also shown potential anticancer, anti-inflammatory, and analgesic activities. By synthesizing and testing various derivatives, scientists aim to uncover new therapeutic agents that could offer more effective treatments for cancer, inflammation, and pain with fewer side effects. These investigations underscore the importance of such compounds in the development of new treatments for a range of conditions (Rani et al., 2014).